Cas no 1803716-08-6 (4,5-Dibromo-2-fluorobenzamide)

• Product Name: 4,5-Dibromo-2-fluorobenzamide
• CAS No: 1803716-08-6
• MF: C₇H₄Br₂FNO
• MW: 296.919163703918
• CID: 4705560
• Update Time: 2025-05-26

4,5-Dibromo-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-fluorobenzamide

• Inchi： 1S/C7H4Br2FNO/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,(H2,11,12)
• InChI Key： BWNXEOTZGJDZLX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(N)=O)=C1)F)Br

Computed Properties

• Exact Mass: 296.862
• Monoisotopic Mass: 294.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Additional information on 4,5-Dibromo-2-fluorobenzamide

Comprehensive Overview of 4,5-Dibromo-2-fluorobenzamide (CAS No. 1803716-08-6): Properties, Applications, and Research Insights

4,5-Dibromo-2-fluorobenzamide (CAS No. 1803716-08-6) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromine and fluorine atoms in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds targeting enzymes or receptors.

The compound's molecular formula, C₇H₄Br₂FNO, and molecular weight of 295.92 g/mol, contribute to its versatility in organic synthesis. Its crystalline solid form and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) facilitate its use in laboratory settings. Recent studies highlight its role in cross-coupling reactions, where it serves as a precursor for palladium-catalyzed transformations, a topic trending in green chemistry discussions.

In the context of user search trends, queries such as "4,5-Dibromo-2-fluorobenzamide synthesis" and "CAS 1803716-08-6 applications" reflect growing interest in its synthetic pathways. The compound's electrophilic aromatic substitution properties are often compared to similar halobenzamide derivatives, a niche explored in medicinal chemistry forums. Additionally, its potential as a building block for fluorescence probes aligns with the rising demand for imaging agents in biomedical research.

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In summary, 4,5-Dibromo-2-fluorobenzamide (CAS No. 1803716-08-6) exemplifies the intersection of structural complexity and practical utility. Its applications span drug development, material science, and analytical chemistry, resonating with both academic and industrial stakeholders. As research advances, its role in innovative synthetic methodologies will likely expand, further solidifying its importance in modern chemistry.